Cas no 2680813-59-4 (Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680813-59-4
• MF: C₁₇H₁₅BrFNO₂
• MW: 364.208907365799
• CID: 5974876
• PubChem ID: 165920862
• Update Time: 2025-08-05

Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28300217
• benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2680813-59-4
• Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C17H15BrFNO2/c18-14-8-9-15(19)13-7-4-10-20(16(13)14)17(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,8-9H,4,7,10-11H2
• InChI Key： FCBNZSVLIQHPPH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(C(=O)OCC1C=CC=CC=1)CCC2)F

Computed Properties

• Exact Mass: 363.02702g/mol
• Monoisotopic Mass: 363.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680813-59-4): A Comprehensive Overview

Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate, with the CAS number 2680813-59-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the tetrahydroquinoline core suggests a high degree of functionalization, which can be leveraged to modulate biological activity and improve pharmacokinetic properties.

The< strong>tetrahydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. Its structural flexibility allows for the attachment of diverse functional groups, making it an ideal candidate for drug discovery. In particular, the< strong>8-bromo and< strong>5-fluoro substituents introduce unique electronic and steric properties that can influence the compound's interactions with biological targets. These modifications are often strategically incorporated to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The< strong>Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate molecule has been subjected to virtual screening against multiple protein targets to identify potential therapeutic applications. Preliminary studies suggest that this compound exhibits promising activity against enzymes involved in cancer cell proliferation and inflammation pathways.

In vitro studies have demonstrated that< strong>Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate can inhibit the activity of key enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in various diseases, making them attractive targets for therapeutic intervention. The< strong>bromo and< strong>fluoro substituents play a crucial role in modulating the enzyme's active site, thereby enhancing inhibitory effects.

The synthesis of< strong>Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired heterocyclic framework.

The pharmacokinetic properties of< strong>Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate are also under investigation. Studies have shown that modifications at the< strong>8-bromo and< strong>5-fluoro positions can significantly impact metabolic stability and bioavailability. By optimizing these substituents, researchers aim to develop derivatives with improved pharmacokinetic profiles suitable for clinical use.

The potential therapeutic applications of< strong>Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate extend beyond oncology and inflammation. Emerging research suggests that this compound may also have utility in treating neurological disorders by interacting with specific neurotransmitter receptors. The< strong>tetrahydroquinoline scaffold's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In conclusion,< strong>Benzyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. Continued investigation into its synthesis, pharmacology, and potential clinical applications will further elucidate its role in addressing unmet medical needs.